Cas no 2460754-94-1 (7-(4-Methylpiperazin-1-yl)-3H-pyrido[3,2-d]pyrimidin-4-one;dihydrochloride)

• Product Name: 7-(4-Methylpiperazin-1-yl)-3H-pyrido[3,2-d]pyrimidin-4-one;dihydrochloride
• CAS No: 2460754-94-1
• MF: C₁₂H₁₇Cl₂N₅O
• MW: 318.202279806137
• CID: 6611566
• PubChem ID: 154846646
• Update Time: 2025-05-26

7-(4-Methylpiperazin-1-yl)-3H-pyrido[3,2-d]pyrimidin-4-one;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-(4-Methylpiperazin-1-yl)-3H-pyrido[3,2-d]pyrimidin-4-one;dihydrochloride
• 7-(4-methylpiperazin-1-yl)-3H,4H-pyrido[3,2-d]pyrimidin-4-one dihydrochloride
• EN300-6748910
• 2460754-94-1

• Inchi： 1S/C12H15N5O.2ClH/c1-16-2-4-17(5-3-16)9-6-10-11(13-7-9)12(18)15-8-14-10;;/h6-8H,2-5H2,1H3,(H,14,15,18);2*1H
• InChI Key： HXXFKNJAWFGDJA-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1C2=C(C=C(C=N2)N2CCN(C)CC2)N=CN1

Computed Properties

• Exact Mass: 317.0810156g/mol
• Monoisotopic Mass: 317.0810156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8Ų

Additional information on 7-(4-Methylpiperazin-1-yl)-3H-pyrido[3,2-d]pyrimidin-4-one;dihydrochloride

Comprehensive Overview of 7-(4-Methylpiperazin-1-yl)-3H-pyrido[3,2-d]pyrimidin-4-one; Dihydrochloride (CAS No. 2460754-94-1)

The compound 7-(4-Methylpiperazin-1-yl)-3H-pyrido[3,2-d]pyrimidin-4-one; dihydrochloride (CAS No. 2460754-94-1) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its core structure combines a pyrido[3,2-d]pyrimidin-4-one scaffold with a 4-methylpiperazine moiety, which is known to enhance solubility and bioavailability. This dual-functional design makes it a promising candidate for targeting various enzymatic pathways, particularly in oncology and neurology.

Recent studies highlight the growing interest in small-molecule inhibitors derived from pyridopyrimidine derivatives, such as this compound. Researchers are actively investigating its potential as a kinase inhibitor, given its ability to modulate signal transduction pathways. The dihydrochloride salt form (dihydrochloride) further improves its stability and suitability for preclinical formulations, addressing common challenges like poor aqueous solubility.

In the context of trending topics, the search for novel cancer therapeutics and central nervous system (CNS) drugs has driven queries around CAS No. 2460754-94-1. Users frequently seek information on its mechanism of action, synthetic routes, and in vitro efficacy data. Notably, its structural similarity to FDA-approved tyrosine kinase inhibitors (TKIs) has sparked discussions about repurposing strategies and combinatorial therapies.

From a synthetic chemistry perspective, the incorporation of the 4-methylpiperazin-1-yl group at the 7-position of the pyrido[3,2-d]pyrimidin-4-one core is a critical modification. This alteration not only influences the compound's binding affinity but also its pharmacokinetic profile. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity and confirming the dihydrochloride stoichiometry.

Beyond oncology, this compound's potential applications extend to neurodegenerative diseases, where kinase modulation is increasingly explored. Searches related to blood-brain barrier (BBB) penetration and neuroprotective agents often cite derivatives of pyridopyrimidine as key leads. Its logP and polar surface area (PSA) values suggest favorable CNS drug-like properties, aligning with current industry benchmarks.

In summary, 7-(4-Methylpiperazin-1-yl)-3H-pyrido[3,2-d]pyrimidin-4-one; dihydrochloride represents a versatile scaffold with broad therapeutic potential. Its CAS No. 2460754-94-1 serves as a pivotal identifier for researchers navigating the intersection of medicinal chemistry and drug discovery. As the scientific community continues to unravel its full capabilities, this compound is poised to remain a focal point in the development of next-generation targeted therapies.